Cas no 2153370-62-6 (2-(1-amino-2,5-dimethylcyclohexyl)acetamide)
2-(1-amino-2,5-dimethylcyclohexyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-amino-2,5-dimethylcyclohexyl)acetamide
- EN300-1287261
- 2153370-62-6
-
- Inchi: 1S/C10H20N2O/c1-7-3-4-8(2)10(12,5-7)6-9(11)13/h7-8H,3-6,12H2,1-2H3,(H2,11,13)
- InChI Key: VIFJSTGAZKJHSM-UHFFFAOYSA-N
- SMILES: O=C(CC1(CC(C)CCC1C)N)N
Computed Properties
- Exact Mass: 184.157563266g/mol
- Monoisotopic Mass: 184.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 69.1Ų
2-(1-amino-2,5-dimethylcyclohexyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287261-1.0g |
2-(1-amino-2,5-dimethylcyclohexyl)acetamide |
2153370-62-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287261-50mg |
2-(1-amino-2,5-dimethylcyclohexyl)acetamide |
2153370-62-6 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1287261-100mg |
2-(1-amino-2,5-dimethylcyclohexyl)acetamide |
2153370-62-6 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1287261-250mg |
2-(1-amino-2,5-dimethylcyclohexyl)acetamide |
2153370-62-6 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1287261-500mg |
2-(1-amino-2,5-dimethylcyclohexyl)acetamide |
2153370-62-6 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1287261-1000mg |
2-(1-amino-2,5-dimethylcyclohexyl)acetamide |
2153370-62-6 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1287261-2500mg |
2-(1-amino-2,5-dimethylcyclohexyl)acetamide |
2153370-62-6 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1287261-5000mg |
2-(1-amino-2,5-dimethylcyclohexyl)acetamide |
2153370-62-6 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1287261-10000mg |
2-(1-amino-2,5-dimethylcyclohexyl)acetamide |
2153370-62-6 | 10000mg |
$3622.0 | 2023-10-01 |
2-(1-amino-2,5-dimethylcyclohexyl)acetamide Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-(1-amino-2,5-dimethylcyclohexyl)acetamide
Introduction to 2-(1-amino-2,5-dimethylcyclohexyl)acetamide (CAS No. 2153370-62-6)
2-(1-amino-2,5-dimethylcyclohexyl)acetamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the Chemical Abstracts Service Number (CAS No.) 2153370-62-6, has garnered attention due to its potential applications in drug development and biochemical research. The presence of a cyclohexyl ring substituted with methyl groups at the 2 and 5 positions, coupled with an amide functional group, contributes to its distinct chemical properties and reactivity.
The compound’s structure imparts a balance of flexibility and stability, making it a valuable candidate for various synthetic pathways. In recent years, advancements in medicinal chemistry have highlighted the importance of such structurally complex molecules in the design of novel therapeutic agents. The amide moiety, in particular, is a cornerstone in the development of bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.
Recent studies have demonstrated the utility of 2-(1-amino-2,5-dimethylcyclohexyl)acetamide in the synthesis of enzyme inhibitors and receptor modulators. Its cyclohexyl backbone provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. For instance, modifications at the amino group or the methyl-substituted positions have been explored to optimize pharmacokinetic profiles and reduce off-target effects.
One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates like 2-(1-amino-2,5-dimethylcyclohexyl)acetamide for further investigation. These approaches have accelerated the discovery process, enabling faster translation from laboratory research to clinical applications.
The synthesis of 2-(1-amino-2,5-dimethylcyclohexyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. Techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are commonly employed. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for pharmaceutical applications.
In terms of biological activity, preliminary data suggest that 2-(1-amino-2,5-dimethylcyclohexyl)acetamide exhibits modulatory effects on certain enzymes and receptors. These findings are particularly intriguing given the growing interest in targeted therapies that aim to modulate specific biochemical pathways. Further investigation into its mechanism of action could unlock new therapeutic possibilities.
The compound’s stability under various conditions is another area of interest. Studies have examined its behavior under different pH levels, temperatures, and solvent systems to assess its suitability for formulation development. Such information is crucial for ensuring that 2-(1-amino-2,5-dimethylcyclohexyl)acetamide maintains its integrity throughout the drug development process.
From a regulatory perspective, compliance with Good Manufacturing Practices (GMP) is essential for compounds intended for pharmaceutical use. The synthesis and purification of 2-(1-amino-2,5-dimethylcyclohexyl)acetamide must adhere to stringent guidelines to ensure safety and efficacy. Collaborative efforts between chemists, pharmacologists, and regulatory experts are vital in navigating these requirements.
The future prospects for 2-(1-amino-2,5-dimethylcyclohexyl)acetamide are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this one will play a pivotal role in developing innovative treatments for complex diseases.
In conclusion, 2-(1-amino-2,5-dimethylcyclohexyl)acetamide (CAS No. 2153370-62-6) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a valuable tool for drug discovery and development. With continued research and innovation, this compound holds great promise for addressing critical medical challenges.
2153370-62-6 (2-(1-amino-2,5-dimethylcyclohexyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)